Cas no 586-78-7 (1-Bromo-4-nitrobenzene)

1-Bromo-4-nitrobenzene Properties

Names and Identifiers

• 1-Bromo-4-nitrobenzene
• 4-Bromonitrobenzene
• 4-Nitrophenyl Bromide
• p-bromonitrobenzene
• 1-bromo-4-nitro-benzene
• 4-bromo-1-nitrobenzene
• 4-nitro-1-bromobenzene
• 4-Nitrobromobenzene
• Benzene,1-bromo-4-nitro
• para-bromonitrobenzene
• para-nitrobromobenzene
• p-Nitrobromobenzene
• p-Nitrophenyl bromide
• 4-Nitro-bromobenzene
• p-nitrophenylbromide
• F9995-1646
• J-504452
• B0624
• ghl.PD_Mitscher_leg0.924
• 1-Bromo 4-nitrobenzene
• p-Nitrobromobenzene, liquid or solid
• FT-0663811
• (2S,4R)-BOC-4-PHENOXY-PYRROLIDINE-2-CARBOXYLICACID
• NSC3526
• FT-0617905
• 2-bromo-5-nitrobenzene
• 4-(nitro)-bromobenzene
• p-nitro-bromobenzene
• 1-Bromo-4-nitrobenzene, 99%
• AM20060681
• 1-bromanyl-4-nitro-benzene
• W2D6WLV889
• 4-(nitro)bromobenzene
• STR03424
• AI3-15384
• EN300-19631
• 4-bromo nitrobenzene
• 1-bromo4-nitrobenzene
• 4-(nitro) -bromobenzene
• SCHEMBL85535
• NSC-3526
• Z104474532
• AKOS000119958
• NS00033994
• DTXSID7060415
• Q63396463
• EINECS 209-583-8
• p-bromo nitrobenzene
• NSC 3526
• InChI=1/C6H4BrNO2/c7-5-1-3-6(4-2-5)8(9)10/h1-4
• 4-bromonitro benzene
• MFCD00007280
• CS-0000011
• 4-bromo-nitrobenzene
• 4-nitrobenzene bromide
• p-Nitrobromobenzene, liquid or solid [UN2732] [Keep away from food]
• CCRIS 3115
• Benzene, 1-bromo-4-nitro-
• 586-78-7
• A831977
• STK291012
• DB-019086
• +Expand

• MDL： MFCD00007280
• InChIKey： ZDFBKZUDCQQKAC-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4BrNO2/c7-5-1-3-6(4-2-5)8(9)10/h1-4H
• SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])Br
• BRN： 636964

Computed Properties

• Exact Mass: 200.94300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 200.943
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• LogP: 2.88050
• PSA: 45.82000
• Refractive Index: 1.6060 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 255-256 °C(lit.)
• Melting Point: 125.0 to 128.0 deg-C
• Flash Point: 254-256°C
• Color/Form: White crystal [1]
• Solubility: Insoluble in water, soluble in most organic solvents such as ethanol \ ether \ benzene [6]
• Density: 1,95 g/cm3

1-Bromo-4-nitrobenzene Security Information

• Symbol: GHS06
• RTECS：CY9040550
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36/37/39-S26-S22
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3459 6.1/PG 3
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

1-Bromo-4-nitrobenzene Customs Data

• HS CODE：29049085
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%